Cas no 2171823-67-7 (tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate)

Tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical applications. Its pyrrolidine core, coupled with the chloro-methylphenyl substitution, provides a functionalized scaffold for further derivatization. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it suitable for multi-step synthetic routes. The compound's structural features allow for precise modifications, enabling the development of bioactive molecules. Its well-defined reactivity and compatibility with various reaction conditions make it a reliable building block for researchers in medicinal chemistry and material science. The product is typically supplied with high purity to ensure consistent performance in synthetic applications.
tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate structure
2171823-67-7 structure
Product Name:tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate
CAS No:2171823-67-7
MF:C16H22ClNO2
MW:295.80438375473
CID:6368956
PubChem ID:165529736
Update Time:2025-05-20

tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate
    • EN300-1453969
    • 2171823-67-7
    • Inchi: 1S/C16H22ClNO2/c1-10-7-11(5-6-14(10)17)12-8-18-9-13(12)15(19)20-16(2,3)4/h5-7,12-13,18H,8-9H2,1-4H3
    • InChI Key: MPRQVIKINYTXCP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C)C1CNCC1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 295.1339066g/mol
  • Monoisotopic Mass: 295.1339066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.3Ų

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tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate Related Literature

Additional information on tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate

tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2171823-67-7): A Comprehensive Overview of Its Properties and Applications

The compound tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2171823-67-7) is a highly specialized chemical intermediate that has garnered significant attention in the pharmaceutical and agrochemical industries. Its unique molecular structure, featuring a pyrrolidine core and a tert-butyl ester group, makes it a versatile building block for the synthesis of more complex molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate is its role as a precursor in the development of biologically active compounds. The presence of both a chloro and a methyl substituent on the phenyl ring enhances its reactivity, allowing for further functionalization. This characteristic is particularly valuable in medicinal chemistry, where slight modifications to the molecular structure can lead to significant changes in biological activity. For instance, this compound has been explored in the synthesis of potential central nervous system (CNS) agents and anti-inflammatory drugs.

In addition to its pharmaceutical applications, tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate is also being investigated for its utility in agrochemicals. The pyrrolidine scaffold is a common motif in many herbicides and insecticides, and the introduction of a chloro group can improve the compound's efficacy against pests. As the demand for sustainable and environmentally friendly agrochemicals rises, this compound is poised to play a critical role in the development of next-generation crop protection products.

The synthesis of tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate typically involves multi-step organic reactions, including alkylation, cyclization, and esterification. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize the compound and confirm its structural integrity. The availability of high-quality CAS No. 2171823-67-7 is crucial for researchers aiming to explore its full potential.

From a market perspective, the demand for tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate is expected to grow steadily, driven by its applications in both pharmaceuticals and agrochemicals. Companies specializing in fine chemicals and custom synthesis are actively investing in the production of this compound to meet the needs of their clients. Furthermore, the compound's compatibility with green chemistry principles, such as reduced waste and energy-efficient processes, aligns with the global shift toward sustainable manufacturing practices.

In conclusion, tert-butyl 4-(4-chloro-3-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2171823-67-7) represents a promising chemical intermediate with diverse applications. Its unique structural features and reactivity make it a valuable asset in drug discovery and agrochemical development. As research continues to uncover new uses for this compound, its importance in the chemical industry is likely to increase, solidifying its position as a key player in the field of specialty chemicals.

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